Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[difluoro-[5-(trifluoromethyl)pyridin-2-yl]methyl]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C13H9F5N2O2S/c1-2-22-10(21)8-6-20-11(23-8)12(14,15)9-4-3-7(5-19-9)13(16,17)18/h3-6H,2H2,1H3
• InChI Key: BPLWLHCLUMPICT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(S1)C(C2=NC=C(C=C2)C(F)(F)F)(F)F
• Molecular Formula: C13H9F5N2O2S
• Molecular Weight: 352.28 g/mol
• CAS RN: 2126178-80-9

Description

Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate, also known as DFTZ, is a compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a thiazole derivative that has shown promising results in various studies related to biochemistry and physiology. In

Mechanism Of Action

Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate inhibits the activity of protein kinase CK2 by binding to its catalytic subunit. This binding results in the inhibition of CK2 activity, which leads to the dysregulation of various cellular processes. Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate has also been found to inhibit the activity of other enzymes, including cyclin-dependent kinases and glycogen synthase kinase 3.
Biochemical and Physiological Effects:
Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the levels of amyloid-beta in Alzheimer's disease models. Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate has also been found to have neuroprotective effects and improve cognitive function in animal models.

Advantages And Limitations For Lab Experiments

Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate has several advantages for lab experiments. It is a potent inhibitor of protein kinase CK2 and other enzymes, making it a valuable tool for studying their functions. Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate is also relatively easy to synthesize and has good purity. However, Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate has some limitations for lab experiments. It has low solubility in water, which can make it challenging to work with in aqueous environments. Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate. One area of interest is the development of more potent and selective inhibitors of protein kinase CK2. Another area of interest is the investigation of Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate's potential applications in the treatment of other diseases, including diabetes and cardiovascular disease. Additionally, further studies are needed to explore the potential side effects and toxicity of Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate in vivo.

Synthesis Methods

The synthesis of Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate involves the reaction of 2-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-thiol with ethyl chloroformate in the presence of triethylamine. The reaction results in the formation of Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate as a yellow solid with a purity of 98%. This method has been optimized to produce Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate in high yields and with good purity.

Scientific Research Applications

Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate has been extensively studied for its potential applications in scientific research. It has been found to be a potent inhibitor of the enzyme protein kinase CK2, which plays a crucial role in the regulation of various cellular processes. Ethyl 2-(difluoro(5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-5-carboxylate has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation.